Cas no 1934645-32-5 (5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole)
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- AKOS026706420
- 5-(chloromethyl)-3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazole
- 1934645-32-5
- EN300-265350
- 5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole
- F1907-0568
- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-
- 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole
-
- Inchi: 1S/C8H8ClN3O/c1-12-4-2-3-6(12)8-10-7(5-9)13-11-8/h2-4H,5H2,1H3
- InChI Key: OSFVUDLFLCYRRB-UHFFFAOYSA-N
- SMILES: ClCC1=NC(C2=CC=CN2C)=NO1
Computed Properties
- Exact Mass: 197.0355896g/mol
- Monoisotopic Mass: 197.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Boiling Point: 338.2±48.0 °C(Predicted)
- pka: -1.33±0.50(Predicted)
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C261486-100mg |
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C261486-500mg |
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C261486-1g |
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 1g |
$ 660.00 | 2022-04-01 | ||
| Enamine | EN300-265350-0.05g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 0.05g |
$612.0 | 2023-09-14 | ||
| Enamine | EN300-265350-0.1g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 0.1g |
$640.0 | 2023-09-14 | ||
| Enamine | EN300-265350-0.25g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 0.25g |
$670.0 | 2023-09-14 | ||
| Enamine | EN300-265350-0.5g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 0.5g |
$699.0 | 2023-09-14 | ||
| Enamine | EN300-265350-1.0g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 1g |
$728.0 | 2023-04-24 | ||
| Enamine | EN300-265350-2.5g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 2.5g |
$1428.0 | 2023-09-14 | ||
| Enamine | EN300-265350-5.0g |
5-(chloromethyl)-3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazole |
1934645-32-5 | 5g |
$2110.0 | 2023-04-24 |
5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole
Comprehensive Overview of 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole (CAS No. 1934645-32-5)
The compound 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole (CAS No. 1934645-32-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both 1,2,4-oxadiazole and pyrrole rings in its backbone makes it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.
In recent years, the demand for heterocyclic compounds like 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole has surged, driven by their role in developing novel therapeutics. The 1,2,4-oxadiazole moiety, in particular, is known for its metabolic stability and bioisosteric properties, often serving as a replacement for ester or amide functionalities in drug design. This compound’s chloromethyl group further enhances its reactivity, enabling facile derivatization for library synthesis in medicinal chemistry projects.
One of the trending topics in organic synthesis is the exploration of sustainable and efficient methods to access functionalized heterocycles. 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole exemplifies this trend, as researchers investigate greener catalysts and solvent-free conditions for its preparation. Questions like "How to synthesize 1,2,4-oxadiazoles under mild conditions?" or "What are the applications of pyrrole-containing heterocycles in drug discovery?" are frequently searched in academic and industrial circles, reflecting the compound’s relevance.
From a structural perspective, the 1-methyl-1h-pyrrol-2-yl substituent introduces electron-rich characteristics, which can influence the compound’s electronic distribution and reactivity. This feature is particularly valuable in designing fluorescent probes or photoactive materials, areas that align with the growing interest in optoelectronic applications. The compound’s potential in cancer research has also been explored, with studies suggesting its derivatives could modulate key enzymatic pathways.
In summary, 5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole (CAS No. 1934645-32-5) represents a multifaceted tool for researchers. Its combination of heterocyclic diversity, reactivity, and bioactivity potential positions it as a compound of enduring interest in both academic and industrial settings. As synthetic methodologies advance, its applications are likely to expand, addressing pressing challenges in healthcare and materials science.
1934645-32-5 (5-(Chloromethyl)-3-(1-methyl-1h-pyrrol-2-yl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)